N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol
• IUPAC Name: N-(2,5-dimethoxyphenyl)-1,5-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C24H21N3O3/c1-29-19-13-14-22(30-2)21(15-19)26-24(28)20-16-25-27(18-11-7-4-8-12-18)23(20)17-9-5-3-6-10-17/h3-16H,1-2H3,(H,26,28)
• InChI Key: YUUJAYGZEWMISP-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, also known as DPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPP belongs to the class of pyrazole-based compounds and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of cell apoptosis in cancer cells. N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has also been shown to bind to metal ions, which can lead to changes in the fluorescence properties of the compound.
Biochemical and Physiological Effects
N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to exhibit cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to induce cell apoptosis in cancer cells. In terms of its fluorescence properties, N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to selectively bind to metal ions, such as copper(II) and zinc(II), and exhibit changes in its fluorescence properties upon binding.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide in lab experiments is its ability to selectively bind to metal ions, which can be useful in the detection and quantification of metal ions in biological samples. Additionally, N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide exhibits cytotoxic activity against cancer cells, making it a potential candidate for the development of anti-cancer drugs. However, one limitation of using N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide in lab experiments is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, including the development of more efficient synthesis methods, the investigation of its potential use as an anti-cancer agent, and the development of new fluorescent probes based on the N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide scaffold. Additionally, the use of N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide in organic electronics and material science applications is an area of ongoing research, with potential applications in the development of flexible electronic devices and solar cells.
Conclusion
In conclusion, N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, or N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, is a pyrazole-based compound that has potential applications in various fields, including medicinal chemistry, material science, and organic electronics. N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been synthesized using different methods and exhibits cytotoxic activity against cancer cells and selective binding to metal ions. While there are limitations to using N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide in lab experiments, there are numerous future directions for research on this compound.

Synthesis Methods

N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can be synthesized using various methods, including the reaction of 2,5-dimethoxybenzaldehyde with phenylhydrazine in the presence of acetic anhydride, followed by the reaction with diphenylacetylene in the presence of copper(I) iodide. Another method involves the reaction of 2,5-dimethoxybenzaldehyde with phenylhydrazine in the presence of sodium acetate, followed by the reaction with diphenylacetylene in the presence of palladium on carbon. These methods yield N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide as a white crystalline solid.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic electronics. In medicinal chemistry, N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been investigated as a potential anti-cancer agent, as it exhibits cytotoxic activity against various cancer cell lines. N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has also been studied for its potential use as a fluorescent probe for the detection of metal ions. Additionally, N-(2,5-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been used as a building block for the synthesis of organic semiconductors for use in electronic devices.